Cas no 116759-33-2 (4-Chloro-2-fluoro-5-methylaniline)

4-Chloro-2-fluoro-5-methylaniline is a halogenated aniline derivative with the molecular formula C₇H₇ClFN. This compound serves as a versatile intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its distinct substitution pattern—featuring chloro, fluoro, and methyl groups—enhances reactivity and selectivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig aminations. The electron-withdrawing effects of the halogens and the steric influence of the methyl group contribute to its utility in constructing complex heterocycles or fine-tuning molecular properties. High purity grades are available, ensuring consistent performance in demanding applications. Proper handling under inert conditions is recommended due to its sensitivity to oxidation.
4-Chloro-2-fluoro-5-methylaniline structure
116759-33-2 structure
Product Name:4-Chloro-2-fluoro-5-methylaniline
CAS No:116759-33-2
MF:C7H7ClFN
MW:159.588584184647
MDL:MFCD09062485
CID:63253
PubChem ID:14157495
Update Time:2025-05-28

4-Chloro-2-fluoro-5-methylaniline Chemical and Physical Properties

Names and Identifiers

    • 2-CHLORO-4-FLUORO-5-METHYL ANILINE
    • 4-CHLORO-2-FLUORO-5-METHYLANILINE
    • 4-Chloro-2-fluoro-5-methylbenzenamine
    • 5-Amino-2-chloro-4-fluorotoluene
    • 2-Chloro-4-fluoro-5-methylaniline
    • DTXSID10922148
    • MFCD09062485
    • FT-0611754
    • SCHEMBL5390700
    • SB76381
    • Benzenamine, 4-chloro-2-fluoro-5-methyl-
    • KENAMMSVUHVEOL-UHFFFAOYSA-N
    • AKOS006330414
    • 116759-33-2
    • AS-33016
    • CS-0153295
    • 4-chloro-2-fluoro-5-methyl-aniline
    • DB-060923
    • 4-Chloro-2-fluoro-5-methylaniline
    • MDL： MFCD09062485
    • Inchi： 1S/C7H7ClFN/c1-4-2-7(10)6(9)3-5(4)8/h2-3H,10H2,1H3
    • InChI Key： KENAMMSVUHVEOL-UHFFFAOYSA-N
    • SMILES： ClC1=CC(=C(C=C1C)N)F

Computed Properties

  • Exact Mass: 159.02500
  • Monoisotopic Mass: 159.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26A^2
  • XLogP3: 2.3

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.285
  • Melting Point: 70-73°C
  • Boiling Point: 224.786°C at 760 mmHg
  • Flash Point: 89.748°C
  • Refractive Index: 1.561
  • PSA: 26.02000
  • LogP: 2.95090
  • Solubility: Not determined

4-Chloro-2-fluoro-5-methylaniline Security Information

4-Chloro-2-fluoro-5-methylaniline Customs Data

  • HS CODE：2921430090
  • Customs Data：

    China Customs Code:

    2921430090

    Overview:

    2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union

    Summary:

    HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Chloro-2-fluoro-5-methylaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010012145-250mg
4-Chloro-2-fluoro-5-methylaniline
 116759-33-2 97%
250mg
 $494.40 2023-09-04
Alichem
A010012145-500mg
4-Chloro-2-fluoro-5-methylaniline
 116759-33-2 97%
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Alichem
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WX727-200mg
4-Chloro-2-fluoro-5-methylaniline
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Apollo Scientific
PC303328-1g
4-Chloro-2-fluoro-5-methylaniline
 116759-33-2 97%
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 £28.00 2025-02-21
Apollo Scientific
PC303328-5g
4-Chloro-2-fluoro-5-methylaniline
 116759-33-2 97%
5g
 £100.00 2025-02-21
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C922138-250mg
4-Chloro-2-fluoro-5-methylaniline
 116759-33-2 98%
250mg
 ￥201.60 2022-01-10
abcr
AB335230-1 g
4-Chloro-2-fluoro-5-methylaniline; 95%
 116759-33-2
1g
 €127.00 2023-04-26

4-Chloro-2-fluoro-5-methylaniline Production Method

4-Chloro-2-fluoro-5-methylaniline Related Literature

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